In situ sulfuration synthesis of flexible PAN-CuS “flowering branch” heterostructures as recyclable catalysts for dye degradation†
RSC Advances Pub Date: 2018-12-05 DOI: 10.1039/C8RA08293F
Abstract
“Flowering branch”-like PAN-CuS hierarchical heterostructures were in situ synthesized through a facile hydrothermal sulfuration growth process on PAN-based fibers prepared by electrospinning. The PAN fibers can serve as a stable flexible support, while CuS flowers assembled from nanosheets can act as reactive materials, showing high performance in the degradation of dyes. Moreover, these heterostructures can be recovered easily without a decrease in their photocatalytic activity, thus showing favorable recycling capability.
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CAS no.: 1796-12-9
